Cas no 856645-99-3 ((1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride)

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride structure

856645-99-3 structure

Product Name:(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride

CAS No:856645-99-3

MF:C₉H₁₁ClF₃N

MW:225.638551950455

MDL:MFCD11100948

CID:855550

PubChem ID:45073249

Update Time:2024-10-26

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride
- (1R)-1-[4-(trifluoromethyl)phenyl]ethanamine,hydrochloride
- (R)-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE-HCl
- (1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
- (r)-1-[4-(trifluoromethyl)phenyl]ethylamine hydrochloride
- (r)-1-(4-(trifluoromethyl)phenyl)ethylamine hydrochloride
- (R)-1-(4-(Trifluoromethyl)phenyl)ethanamine HCl
- ST2401579
- (R)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
- (1R)-1-
- Benzenemethanamine, α-methyl-4-(trifluoromethyl)-, hydrochloride, (αR)- (9CI)
- (1R)-1-[4-(Trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
- MFCD11100948
- AKOS015924260
- CS-0041935
- 856645-99-3
- EN300-173250
- DS-4707
- (1R)-1-[4-(trifluoromethyl)phenyl]ethanamine;hydrochloride
- DTXSID50662697
- I10493
- (R)-1-(4-(trifluoromethyl)phenyl)ethanaminehydrochloride
- (1R)-1-[4-(Trifluoromethyl)phenyl]ethylamine hydrochloride
- MDL： MFCD11100948
- Inchi： 1S/C9H10F3N.ClH/c1-6(13)7-2-4-8(5-3-7)9(10,11)12;/h2-6H,13H2,1H3;1H/t6-;/m1./s1
- InChI Key： JVLWNYKROJNLAS-FYZOBXCZSA-N
- SMILES： C(C1C=CC([C@H](N)C)=CC=1)(F)(F)F.Cl

Computed Properties

Exact Mass: 225.0532115g/mol
Monoisotopic Mass: 225.0532115g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 159
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM132764-1g	(R)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride	856645-99-3	95%	1g	$231	2021-06-17
Chemenu	CM132764-5g	(R)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride	856645-99-3	95%	5g	$692	2021-06-17
abcr	AB426134-250 mg	(1R)-1-[4-(Trifluoromethyl)phenyl]ethylamine hydrochloride; .	856645-99-3		250MG	€209.40	2023-07-18
abcr	AB426134-1 g	(1R)-1-[4-(Trifluoromethyl)phenyl]ethylamine hydrochloride; .	856645-99-3		1 g	€445.20	2023-07-18
abcr	AB426134-5 g	(1R)-1-[4-(Trifluoromethyl)phenyl]ethylamine hydrochloride; .	856645-99-3		5g	€1,224.80	2023-07-18
Chemenu	CM132764-1g	(R)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride	856645-99-3	95%	1g	$213	2023-01-09
Chemenu	CM132764-5g	(R)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride	856645-99-3	95%	5g	$719	2023-01-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R89250-250mg	(R)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride	856645-99-3		250mg	¥686.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R89250-1g	(R)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride	856645-99-3		1g	¥1716.0	2021-09-04
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(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Production Method

Production Method 1

917-54-4

455-18-5

856645-99-3

Reaction Conditions

1.1 Solvents: Diethyl ether , Tetrahydrofuran ; 1 h, -78 °C; 2 h, -78 °C
1.2 Reagents: Methanol ; cooled; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , tert-Butyl methyl ether ; 30 min, rt
2.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium , 1,1′-Bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1′,2′-e]phosphepin-4-yl]ferrocene Solvents: Dichloromethane ; 20 min, rt
2.2 Reagents: Hydrogen Solvents: Methanol ; 12 h, 10 atm, rt

Reference

Enantioselective Hydrogenation of N-H Imines

Hou, Guohua; et al, Journal of the American Chemical Society, 2009, 131(29), 9882-9883

Production Method 2

856645-99-3

Reaction Conditions

1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium , 1,1′-Bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1′,2′-e]phosphepin-4-yl]ferrocene Solvents: Dichloromethane ; 20 min, rt
1.2 Reagents: Hydrogen Solvents: Methanol ; 12 h, 10 atm, rt

Reference

Enantioselective Hydrogenation of N-H Imines

Hou, Guohua; et al, Journal of the American Chemical Society, 2009, 131(29), 9882-9883

Production Method 3

856645-99-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; rt

Reference

Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines

Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862

Production Method 4

856645-99-3

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran , Water ; 3 h, -50 °C → rt
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; rt

Reference

Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines

Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862

Production Method 5

709-63-7

196929-78-9

856645-99-3

Reaction Conditions

1.1 Reagents: Titanium ethoxide
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran , Water ; 3 h, -50 °C → rt
3.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; rt

Reference

Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines

Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862